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Compound of Interest

Compound Name: 2-(Tributylstannyl)pyridine

Cat. No.: B098309

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural information,
properties, synthesis, and reactivity of 2-(Tributylstannyl)pyridine, a versatile organotin
compound with significant applications in organic synthesis and materials science.

Core Structural and Physical Properties

2-(Tributylstannyl)pyridine, also known as (2-Pyridinyl)tributylstannane or Tributyl(pyridin-2-
yl)stannane, is an organometallic compound that integrates a pyridine ring with a tributyltin
moiety.[1][2][3] This unique structure imparts a combination of reactivities, making it a valuable
reagent in various chemical transformations.[1] The compound is typically a transparent yellow
liquid.[1]

Table 1: Chemical Identifiers and Physical Properties
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Property Value Reference
CAS Number 17997-47-6 [1]12113]
Molecular Formula C17H31NSn [1112]14]
Molecular Weight 368.14 g/mol [1112]14]
Appearance Transparent yellow liquid [1]

Density 1.137 g/mL at 25 °C [5]

Boiling Point 134 °C [1]

Melting Point 132-135 °C [1]

Flash Point 23.9 °C (closed cup) [6]

Storage Temperature -20 °C for optimal stability [11[5]
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Spectral Data

The structural characterization of 2-(Tributylstannyl)pyridine is supported by various
spectroscopic technigues.

Table 2: Summary of SpectralData

Technique Data Availability Source
13C NMR Spectrum available [4]18]
Mass Spectrometry (GC-MS) Spectrum available [41[8]

Infrared Spectroscopy (ATR-

R Spectrum available [4][8]

Synthesis and Reactivity
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2-(Tributylstannyl)pyridine is a key building block in organic synthesis, primarily utilized in
palladium-catalyzed cross-coupling reactions, such as the Stille coupling.[3][9] It serves as a
precursor for the synthesis of various substituted pyridines, which are important scaffolds in
pharmaceuticals and functional materials.[1][9]

Experimental Protocol: Synthesis of 2-
(Tributylstannyl)pyridine

This protocol is based on the reaction of 2-bromopyridine with n-butyllithium followed by
guenching with tributyltin chloride.[7][10]

Materials:

2-bromopyridine

¢ Anhydrous tetrahydrofuran (THF)

e n-butyllithium (n-BuLli) in hexane

e Tributyltin chloride

o Saturated aqueous ammonium chloride (NH4Cl) solution

o Ethyl acetate

o Saturated aqueous sodium chloride (NaCl) solution (brine)

Anhydrous sodium sulfate (Na2S0a)

Procedure:

» To a flame-dried reaction flask under a nitrogen atmosphere, add 2-bromopyridine (1.0 eq).
e Add anhydrous THF and cool the solution to -78 °C in a dry ice/acetone bath.

e Slowly add n-butyllithium (1.1 eq) to the solution while maintaining the temperature at -78 °C.
The mixture will typically change color.
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¢ Stir the reaction mixture at -78 °C for 1 houir.

e Slowly add tributyltin chloride (1.1 eq) to the reaction mixture at -78 °C.

o Continue stirring at -78 °C for 3 hours, then allow the reaction to warm to room temperature
and stir for an additional 1 hour.

e Quench the reaction by the slow addition of a saturated aqueous solution of ammonium
chloride.

e Remove the solvent under reduced pressure.

o Extract the residue with ethyl acetate and wash the organic layer with a saturated aqueous
solution of sodium chloride.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude product.

o The crude product can be purified by column chromatography on silica gel or by distillation
under reduced pressure to afford pure 2-(Tributylstannyl)pyridine.

Click to download full resolution via product page

Caption: Synthetic workflow for 2-(Tributylstannyl)pyridine.

Reactivity in Stille Coupling

A primary application of 2-(Tributylstannyl)pyridine is in the Stille cross-coupling reaction.
This reaction involves the palladium-catalyzed coupling of an organotin compound with an
organic halide or triflate.
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Caption: Generalized Stille coupling reaction.
Applications
The versatility of 2-(Tributylstannyl)pyridine makes it a valuable intermediate in several fields:

e Pharmaceutical Synthesis: The pyridine moiety is a common feature in many biologically
active molecules. This reagent provides a route to complex pyridine derivatives.[9]

o Materials Science: It is used in the synthesis of functional materials, such as ligands for
coordination complexes and precursors for nanomaterials.[1] The resulting compounds can
exhibit interesting optical and electronic properties.[1]

o Catalysis: In some contexts, it can act as a catalyst, for instance, in esterification and
etherification reactions.[1]

o Agrochemicals: It serves as an intermediate in the synthesis of certain pesticides.[1]

Safety and Handling

2-(Tributylstannyl)pyridine is a hazardous chemical and must be handled with appropriate
safety precautions.[4][11][12]

Table 3: GHS Hazard Information
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Hazard Statement Description Reference
H226 Flammable liquid and vapor [41[6]
H301 Toxic if swallowed [41[6]
H312 Harmful in contact with skin [41[6]
H315 Causes skin irritation [41[6]
H319 Causes serious eye irritation [4][6]

May damage fertility or the
H360FD _ [6][13]
unborn child

Causes damage to organs
H372 through prolonged or repeated [41[6]

exposure

Very toxic to aquatic life with
H410 _ [6][11]
long lasting effects

Handling Recommendations:
e Use only in a well-ventilated area, preferably in a fume hood.[12]
o Keep away from heat, sparks, and open flames.[11]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses with
side shields or goggles, and a lab coat.[6][13]

» Avoid breathing vapor or mist.[11]

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[11][12] The
compound is noted to be air and moisture sensitive.[12]

e This compound is classified as a dangerous good for transport.[2]
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Personal Protective Equipment Handling Procedures Storage
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Caption: Key safety and handling precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-
(Tributylstannyl)pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098309#2-tributylstannyl-pyridine-structural-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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